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Compound of Interest

Compound Name: Ferroin

Cat. No.: B110374 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ferroin indicator solution, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling
Ferroin solution, while a common redox indicator, is classified as hazardous. It is harmful if

swallowed and poses a long-term risk to aquatic life.[1][2][3] Therefore, proper handling and

personal protective equipment (PPE) are mandatory at all times.

Key Safety Precautions:

Ventilation: Always handle ferroin in a well-ventilated area or under a chemical fume hood.

[1][4]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, and a laboratory coat.[1][4][5]

Avoid Contact: Prevent contact with skin and eyes, and avoid inhaling any mists or vapors.[1]

Spill Management: In the event of a spill, evacuate non-essential personnel. Absorb the spill

with an inert material like clay or diatomaceous earth, then collect it into a suitable, labeled

container for disposal.[2][6] Do not allow spills to enter drains or waterways.[1][4]
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Quantitative Hazard Data
The primary components of ferroin solution that contribute to its hazardous nature are 1,10-

phenanthroline and ferrous sulfate. The following table summarizes key toxicological data.

Chemical
Component

CAS Number
Hazard
Classification

Acute Oral Toxicity
(LD50)

1,10-Phenanthroline

Monohydrate
5144-89-8

Acute Toxicity 3

(H301)
132 mg/kg (Rat)[7]

Ferrous Sulfate

Heptahydrate
7782-63-0

Acute Toxicity 4

(H302), Skin & Eye

Irritant[4]

1480 mg/kg (Rat),

1520 mg/kg (Mouse)

[7]

Ferroin Solution

(Mixture)
N/A

Harmful if swallowed,

Harmful to aquatic

life[1][3]

Calculated LD50:

8800 mg/kg (Rat)[7]

Protocol for Ferroin Waste Disposal
This protocol outlines the step-by-step procedure for the collection, storage, and disposal of

ferroin waste. The primary method of disposal is through a licensed chemical waste

management service. Under no circumstances should ferroin waste be poured down the drain.

[1][4][8]

Materials Required:

Designated hazardous waste container (compatible material, e.g., polyethylene)

"HAZARDOUS WASTE" labels

Waste Log Sheet

Appropriate PPE (gloves, goggles, lab coat)

Procedure:

Waste Collection:
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Designate a specific, compatible container for the collection of all ferroin-containing

waste, including used solutions, rinsates from cleaning glassware, and contaminated

solids (e.g., absorbent materials from spills).

The container must be in good condition and have a secure, tightly sealing lid.[9]

Container Labeling:

Immediately label the waste container with the words "HAZARDOUS WASTE".[9]

Clearly identify the contents, including "Ferroin Solution Waste" and list the primary

components: 1,10-phenanthroline, ferrous sulfate, and water, with approximate

concentrations if known.[9]

Maintain a log of the waste added to the container to track the total volume.

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

secure and away from incompatible materials like strong acids or bases.[6][9][10]

Ensure the container remains closed at all times, except when adding waste.[9]

Arranging for Disposal:

Once the container is full, or if the waste has been stored for an extended period (check

your institution's guidelines), arrange for pickup through your institution's Environmental

Health & Safety (EHS) department or a certified hazardous waste disposal service.[8]

Complete all necessary paperwork, such as a Hazardous Material Pickup Request form,

providing accurate information about the waste composition.[9]

Disposal of Empty Containers:

Empty ferroin reagent bottles should be triple-rinsed with a suitable solvent (e.g., water).

The rinsate must be collected as hazardous waste.[1]
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After rinsing, the container can often be recycled or disposed of as non-hazardous waste,

but only after defacing the original label to prevent misuse.[1][4]

Ferroin Disposal Workflow
The following diagram illustrates the logical flow for proper ferroin waste management from

generation to final disposal.
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Caption: Workflow for the safe disposal of ferroin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b110374?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/ferroin.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-FERROIN-SOLUTION-0025-M-CASNO-03845-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/13_2048351262_FERROINSOLUTION0025MMSDS.pdf
https://www.accomn.com/userfiles/modules/file_upload_library_3/3069/Ferroin-Indicator-Solution-FE3144SS_GHSUnitedStatesSDS_en_2024-03-09.pdf
https://www.carlroth.com/medias/SDB-T132-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU1MTV8YXBwbGljYXRpb24vcGRmfGFEZG1MMmd3WXk4NU1UYzFOekl5TkRJMk16azRMMU5FUWw5VU1UTXlYMEZWWDBWT0xuQmtaZ3w5ZjM4NWU5NmM5Yjc1YmUxN2QzOWNhM2ZiYjU1ZDU3NDkxMTgwODU3MDhjZjJiNzdhYTRjZWM5YzEzM2EwZjg0
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc14450.pdf
https://www.oxfordlabfinechem.com/msds/(F-04070)%20FERROIN%20SOLUTION%20(0.025%20M)%20AR%20(Redox%20indicator).pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-ferrous-sulfate
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.suvchemlaboratorychemicals.com/uploads/SI0304400500-N-A.pdf
https://www.benchchem.com/product/b110374#ferroin-proper-disposal-procedures
https://www.benchchem.com/product/b110374#ferroin-proper-disposal-procedures
https://www.benchchem.com/product/b110374#ferroin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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